N1-((3-((2,5-difluorophenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(2-morpholinoethyl)oxalamide

• IUPAC Name: N'-[[3-(2,5-difluorophenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]-N-(2-morpholin-4-ylethyl)oxamide
• InChI: InChI=1S/C19H26F2N4O6S/c20-14-2-3-15(21)16(12-14)32(28,29)25-5-1-9-31-17(25)13-23-19(27)18(26)22-4-6-24-7-10-30-11-8-24/h2-3,12,17H,1,4-11,13H2,(H,22,26)(H,23,27)
• InChI Key: KYMSCZAMQMTYIF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(OC1)CNC(=O)C(=O)NCCN2CCOCC2)S(=O)(=O)C3=C(C=CC(=C3)F)F
• Molecular Formula: C19H26F2N4O6S
• Molecular Weight: 476.5 g/mol

Description

The compound appears to contain a 2,5-difluorophenyl group, which is a type of aromatic ring with two fluorine atoms attached. It also contains a morpholinoethyl group, which is a type of ether that contains a morpholine ring.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups and rings. The 2,5-difluorophenyl group would contribute to the aromaticity of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence its properties.

Scientific Research Applications

• Environmental Presence and Human Exposure

  • A study by Shoeib et al. (2005) investigated the occurrence of perfluorinated alkyl sulfonamides (PFASs) in indoor air, house dust, and outdoor air, highlighting the widespread presence of these compounds and potential human exposure through inhalation and dust ingestion (Shoeib et al., 2005).

• Health Implications

  • Research by Nelson et al. (2009) examined the relationship between PFC serum concentrations and health outcomes like cholesterol levels, body size, and insulin resistance, suggesting potential metabolic effects of exposure to these chemicals (Nelson et al., 2009).

• Developmental Exposure

  • A study focused on prenatal exposure to PFCs examined their levels in maternal and cord blood samples, indicating that human fetuses may be exposed to these compounds, which could potentially affect development (Inoue et al., 2004).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many drugs work by binding to specific receptors in the body.

Safety and Hazards

Without specific information, it’s difficult to predict the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. It could be of interest in fields such as medicinal chemistry, materials science, or environmental science.